Butadiene sulfone-2,2,5,5-d4

• IUPAC Name: 2,2,5,5-tetradeuteriothiophene 1,1-dioxide
• InChI: InChI=1S/C4H6O2S/c5-7(6)3-1-2-4-7/h1-2H,3-4H2/i3D2,4D2
• InChI Key: MBDNRNMVTZADMQ-KHORGVISSA-N
• Canonical SMILES: C1C=CCS1(=O)=O
• Isomeric SMILES: [2H]C1(C=CC(S1(=O)=O)([2H])[2H])[2H]
• Molecular Formula: C4H6O2S
• Molecular Weight: 122.18 g/mol
• CAS RN: 20966-34-1

Description

Butadiene sulfone-2,2,5,5-d4, also known as 2,2,5,5-Tetradeutero-3-sulfolene, is a stable isotope with a molecular weight of 122.18. It is a convenient source of butadiene-1,1,4,4-d4.

Synthesis Analysis

Butadiene sulfone is formed by the cheletropic reaction between butadiene and sulfur dioxide. The reaction is typically conducted in an autoclave, with small amounts of hydroquinone or pyrogallol added to inhibit the polymerization of the diene.

Molecular Structure Analysis

The empirical formula of Butadiene sulfone-2,2,5,5-d4 is C4D4H2O2S. Its SMILES string is [2H]C1([2H])C=CC([2H])([2H])S1(=O)=O.

Chemical Reactions Analysis

Butadiene sulfone has been employed as a “volatile”, recyclable dipolar, aprotic solvent in the reaction of benzyl halide with metal azides to form benzyl azide. It has also been used in the subsequent reaction of benzyl azide with p-toluenesulfonyl cyanide to produce 1-benzyl-5-(p-toluenesulfonyl)tetrazole.

Physical And Chemical Properties Analysis

Butadiene sulfone-2,2,5,5-d4 is a solid with a melting point of 67-68 °C (lit.).

Scientific Research Applications

Application as a Solvent in Chemical Reactions

Butadiene sulfone has been utilized as a recyclable dipolar, aprotic solvent in various chemical reactions. For instance, it has been used in the reaction of benzyl halide with metal azides to form benzyl azide, and in the subsequent reaction of benzyl azide with p-toluenesulfonyl cyanide. This demonstrates its effectiveness as an alternative to traditional solvents like DMSO, and its potential for use in sustainable chemical processes (Huang et al., 2015).

In Sulfonation Reactions

Butadiene sulfone derivatives play a crucial role in sulfonation reactions. A study on the sulfonation of hydrogenated styrene butadiene block copolymer (HSBS) highlighted how the incorporation of sulfonic groups, checked by infrared spectroscopy and chemical titration, impacts the thermal behavior and electrical properties of the material. These sulfonation reactions are key in developing materials with specific microstructural and electrical characteristics (Navarro et al., 2007).

In Copolymer Production

Selective sulfonation of poly[styrene-b-butadiene-b-styrene] (SBS) triblock copolymer using butadiene sulfone derivatives leads to the production of midblock-sulfonated triblock ionomers. These ionomers, with varying degrees of sulfonation, have potential applications in hygiene, healthcare, and devices requiring ion transport due to their ability to absorb high solvent levels and form highly swollen gel networks (Vargantwar et al., 2013).

In Catalysis

The use of waste eggshell with naturally-functionalized sulfonic groups as a support for loading Pd and Ag nanoparticles demonstrated enhanced catalytic performance in the hydrogenation of 1,3-butadiene. This research exemplifies the innovative use of butadiene sulfone derivatives in catalysis, particularly in the field of waste-to-resource technologies (Huang et al., 2021).

In Microwave Spectroscopy

Studies involving microwave spectroscopy of butadiene sulfone and its isotopomers, such as α,α′-D4 butadiene sulfone, have contributed to a deeper understanding of molecular structures and behaviors. These studies are fundamental in the field of molecular spectroscopy and can aid in the development of new materials and chemicals (Lesarri et al., 1991).

In Polymer Synthesis

The synthesis and characterization of sulfonated polymers based on hydrogenated poly(styrene–butadiene) block copolymer, utilizing butadiene sulfone derivatives, have been reported. These studies contribute to the development of new materials with specific properties, such as improved proton conductivity, which are essential for applications like fuel cells (Mokrini & Acosta, 2001).

Mechanism of Action

Butadiene sulfone can undergo a thermally promoted reversible retro-cheletropic process to form SO2 and the respective diene. This reversible characteristic provides a strategy for both solvent removal from the products of reaction as well as solvent recovery and reuse.

Safety and Hazards

Butadiene sulfone-2,2,5,5-d4 causes serious eye damage. It is advised to wear protective gloves, eye protection, and face protection when handling this chemical. In case of contact with eyes, rinse cautiously with water for several minutes and immediately call a poison center or doctor.

Future Directions

Butadiene sulfone has been proposed as a possible recyclable substitute for DMSO. It has been used as a solvent for conducting various organic reactions, with the subsequent recycling of the solvent. This presents a promising direction for future research and applications.

Synthesis routes and methods I

Procedure details

Except that the amount of ferrocene used in manufacturing of sulfolene was changed to 0.019 g (0.10 mmol), a 3-sulfolene aqueous solution was prepared in the same manner as in Example 1. The amount of 3-sulfolene in the obtained aqueous solution was 104 g (0.88 mol) and the yield from 1,3-butadiene was 88%. Polymers were not found on the filter paper after filtering the 3-sulfolene aqueous solution. Next, the obtained 3-sulfolene aqueous solution was hydrogenated in the same manner as in Example 1. The reaction time was 98 minutes and the reaction was 100% progressed. Table 1 shows the measurements of the amount of generated polymers and the reaction time of hydrogenation.

Synthesis routes and methods II

Procedure details

Except that 0.045 g (1.0 mmol) of dimethylamine was used instead of 0.186 g (1.0 mmol) of ferrocene used in manufacturing of sulfolene, a 3-sulfolene aqueous solution was prepared in the same manner as in Example 1. The amount of 3-sulfolene in the obtained aqueous solution was 100 g (0.85 mol) and the yield from 1,3-butadiene was 85%. An amount of 0.1 g of polymers was found on the filter paper after filtering the 3-sulfolene aqueous solution. Next, the obtained 3-sulfolene aqueous solution was hydrogenated in the same manner as in Example 1. The hydrogen pressure did not stop lowering in 340 minutes of the reaction time. At that time, the reaction rate was 75%. Table 1 shows the measurements of the amount of generated polymers and the reaction time of hydrogenation.

Synthesis routes and methods III

Procedure details

Except that 0.166 g (1.0 mmol) of 4-t-butylcatechol was used instead of 0.186 g (1.0 mmol) of ferrocene used in manufacturing of sulfolene, a 3-sulfolene aqueous solution was prepared in the same manner as in Example 1. The amount of 3-sulfolene in the obtained aqueous solution was 87 g (0.75 mol) and the yield from 1,3-butadiene was 75%. An amount of 3.8 g of polymers was found on the filter paper after filtering the 3-sulfolene aqueous solution. Next, the obtained 3-sulfolene aqueous solution was hydrogenated in the same manner as in Example 1. The reaction time was 70 minutes and the reaction was 100% progressed. Table 1 shows the measurements of the amount of generated polymers and the reaction time of hydrogenation.